Interaction of uranium(vi) with lipopolysaccharide†

Dalton Transactions Pub Date: 2008-04-18 DOI: 10.1039/B715669C

Abstract

Bacteria have a great influence on the migration behaviour of heavy metals in the environment. Lipopolysaccharides form the main part of the outer membrane of Gram-negative bacteria. We investigated the interaction of the uranyl cation (UO22+) with lipopolysaccharide (LPS) from Pseudomonas aeruginosa by using potentiometric titration and time-resolved laser-induced fluorescence spectroscopy (TRLFS) over a wide pH and concentration range. Generally, LPS consists of a high density of different functionalities for metal binding such as carboxyl, phosphoryl, amino and hydroxyl groups. The dissociation constants and corresponding site densities of these functional groups were determined using potentiometric titration. The combination of both methods, potentiometry and TRLFS, show that at an excess of LPS uranyl phosphoryl coordination dominates, whereas at a slight deficit on LPS compared to uranyl, carboxyl groups also become important for uranyl coordination. The stability constants of one uranyl carboxyl complex and three different uranyl phosphoryl complexes and the luminescence properties of the phosphoryl complexes are reported.

Graphical abstract: Interaction of uranium(vi) with lipopolysaccharide
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